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Compound of Interest

Compound Name: Pirfenidone

Cat. No.: B1678446 Get Quote

This document provides essential safety and logistical information for the proper disposal of

pirfenidone in a laboratory setting. Adherence to these procedures is critical to ensure

personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to:

Chemical safety goggles or eyeglasses conforming to OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Appropriate protective gloves and clothing to prevent skin exposure.[1]

A NIOSH/MSHA or European Standard EN 149 approved respirator if dust formation is likely

or if exposure limits are exceeded.[1]

Handle pirfenidone in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[2] Avoid creating dust during handling and disposal.

Pirfenidone Waste Classification
Pirfenidone is not broadly classified as a hazardous waste; however, waste generators must

consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification, as standards can vary. The U.S. Environmental Protection Agency
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(EPA) regulates pharmaceutical waste under the Resource Conservation and Recovery Act

(RCRA).

Disposal Procedures for Unused or Expired
Pirfenidone
The primary recommendation for the disposal of pirfenidone is to use a licensed professional

waste disposal service. This ensures that the material is handled and disposed of in

accordance with all applicable regulations.

Recommended Disposal Method: The preferred method of disposal is incineration. This

typically involves the following steps:

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

If required by the disposal service, dissolve or mix the pirfenidone with a combustible

solvent.

The material should then be burned in a chemical incinerator equipped with an afterburner

and scrubber to neutralize harmful combustion byproducts like carbon monoxide, carbon

dioxide, and nitrogen oxides.

Prohibited Disposal Methods:

Do not dispose of pirfenidone down the drain or into any water systems. This is to prevent

environmental contamination, although pirfenidone has low water solubility.

Do not dispose of pirfenidone in the regular trash unless it has been properly treated and is

permitted by local regulations.

Disposal of Contaminated Materials
Materials that have come into contact with pirfenidone, such as empty containers, PPE, and

spill cleanup materials, must also be disposed of properly.

Empty Containers: Dispose of empty containers as unused product in an approved waste

disposal plant. They should be taken to an approved waste handling site for recycling or
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disposal and should not be reused.

Spill Cleanup: In the event of a spill, sweep up the solid material, avoiding dust formation,

and place it into a suitable, closed container for disposal.

Contaminated PPE: Dispose of contaminated gloves and other PPE in accordance with

applicable laws and good laboratory practices.

Summary of Disposal Recommendations
The following table summarizes the key disposal procedures for pirfenidone in a laboratory

setting.

Waste Type
Recommended Disposal
Method

Key Precautions

Unused/Expired Pirfenidone

Contact a licensed

professional waste disposal

service for incineration. May

involve dissolving in a

combustible solvent for

burning in an incinerator with

an afterburner and scrubber.

Do not empty into drains.

Consult local, regional, and

national hazardous waste

regulations.

Empty Pirfenidone Containers

Dispose of as unused product

through an approved waste

disposal plant or a licensed

waste management company.

Do not re-use empty

containers.

Contaminated Lab Materials

(e.g., PPE, spill debris)

Collect in a suitable, closed

container and dispose of

through an approved waste

disposal service.

Handle in accordance with

good industrial hygiene and

safety practices.

Pirfenidone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

pirfenidone waste in a laboratory setting.
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Pirfenidone Disposal Decision Workflow

Pirfenidone Waste Generated

Classify Waste
(Consult Local, Regional, National Regulations) Spill or Contaminated Material

Is Waste Classified as Hazardous?

Contact Licensed Professional
Waste Disposal Service

  Yes

Dispose as Non-Hazardous
Pharmaceutical Waste via

Licensed Service

  No

Incinerate at Approved Facility
(with afterburner and scrubber)

Disposal Complete

Package in a sealed, labeled container

Click to download full resolution via product page

Caption: Pirfenidone Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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